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Compound of Interest

Compound Name: 2-Benzyl-2-propylpyrrolidine

CAS No.: 1506103-72-5

Cat. No.: B2458569

Get Quote

Executive Summary
2-Benzyl-2-propylpyrrolidine (CAS: 1506103-72-5) represents a high-value class of 2,2-

disubstituted pyrrolidines featuring a quaternary stereocenter. This structural motif is

increasingly critical in drug discovery for overcoming the "flatness" of traditional drug

candidates, offering enhanced selectivity and metabolic stability.

This guide details the utility of 2-Benzyl-2-propylpyrrolidine as a constrained amino acid

surrogate and a chiral scaffold for neuroactive agents. We provide a robust, modular synthesis

protocol utilizing Ellman’s Sulfinamide chemistry, ensuring high enantiomeric excess (ee) and

scalability. This method addresses the primary challenge in synthesizing this molecule: the

steric hindrance inherent in constructing a quaternary carbon adjacent to a secondary amine.

Strategic Applications
The unique steric bulk and chirality of 2-Benzyl-2-propylpyrrolidine enable three primary

applications in medicinal chemistry:
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A. Peptidomimetics & Conformational Locking
In peptide drug design, replacing a native Proline residue with 2-Benzyl-2-propylpyrrolidine
introduces a "quaternary constraint."

Mechanism: The bulky C2-substituents (Benzyl/Propyl) lock the pyrrolidine ring into a

specific pucker (Cγ-endo or Cγ-exo), rigidly defining the

and

torsion angles of the peptide backbone.

Benefit: This prevents proteolysis (enzymatic cleavage) and stabilizes bioactive

conformations (e.g.,

-turns), significantly increasing the half-life of peptide therapeutics.

B. Neuroactive Pharmacophores
The 2,2-disubstituted pyrrolidine core is a bioisostere for several anticonvulsant and analgesic

agents.

Relevance: It serves as a lipophilic, conformationally restricted analog of Lacosamide and

other N-benzyl-2-acetamidopropionamide derivatives. The quaternary center prevents

racemization in vivo, a common failure mode for tertiary amino acid derivatives.

C. Chiral Organocatalysis
As a secondary amine with a chiral quaternary center, this molecule functions as a sterically

demanding organocatalyst for asymmetric Michael additions and aldol reactions, offering

different selectivity profiles compared to standard proline catalysts.

Protocol: Asymmetric Synthesis via Ellman’s
Sulfinamide
Note: This protocol utilizes (R)-tert-butanesulfinamide to direct the formation of the quaternary

center. To obtain the opposite enantiomer, substitute with (S)-tert-butanesulfinamide.
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Experimental Workflow Diagram

Precursor:
4-Chloro-1-phenylbutan-2-one

Step 1: Condensation
(Ti(OEt)4, (R)-t-Bu-Sulfinamide)

Dehydration Intermediate:
Chiral Ketimine

E/Z Selectivity Step 2: Grignard Addition
(n-PrMgBr, DCM, -78°C)

Diastereoselective
Addition Intermediate:

Sulfinamide Adduct

Quaternary Center
Formation Step 3: Cyclization & Deprotection

(HCl/MeOH or NaH then HCl)
Ring Closure Final Product:

(R)-2-Benzyl-2-propylpyrrolidine
Salt Formation

Click to download full resolution via product page

Caption: Modular synthesis of 2-Benzyl-2-propylpyrrolidine via Ellman's auxiliary chemistry.

Reagents & Materials[1][2][3][4][5][6][7][8][9]
Starting Material: 4-Chloro-1-phenylbutan-2-one (CAS: 3566-57-8)

Chiral Auxiliary: (R)-(+)-2-Methyl-2-propanesulfinamide (Ellman's Sulfinamide)

Reagents: Titanium(IV) ethoxide (Ti(OEt)₄), n-Propylmagnesium bromide (2.0 M in ether),

Sodium hydride (NaH), HCl (4M in dioxane).

Solvents: Anhydrous THF, Dichloromethane (DCM).

Step-by-Step Methodology
Step 1: Condensation (Imine Formation)[1]

Setup: Flame-dry a 250 mL round-bottom flask (RBF) under Argon.

Dissolution: Add 4-Chloro-1-phenylbutan-2-one (10.0 mmol) and (R)-tert-butanesulfinamide

(11.0 mmol, 1.1 equiv) to anhydrous THF (50 mL).

Activation: Add Ti(OEt)₄ (20.0 mmol, 2.0 equiv) dropwise. Caution: Exothermic.

Reflux: Heat to 70°C for 12–16 hours. Monitor by TLC (formation of a less polar spot).

Workup: Cool to RT. Pour into brine (50 mL) with vigorous stirring. Filter the resulting titanium

salt suspension through a Celite pad. Wash the pad with EtOAc.
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Purification: Dry organics over Na₂SO₄, concentrate, and purify via flash chromatography

(Hexanes/EtOAc) to yield the N-sulfinyl ketimine.

Step 2: Diastereoselective Grignard Addition
Critical Step: The chiral auxiliary directs the attack of the Grignard reagent to one face of the

imine, establishing the quaternary stereocenter.

Preparation: Dissolve the purified N-sulfinyl ketimine (5.0 mmol) in anhydrous DCM (25 mL).

Cool to -78°C (Dry ice/Acetone bath).

Addition: Add n-Propylmagnesium bromide (10.0 mmol, 2.0 equiv) dropwise over 30 minutes

via syringe pump. Maintain internal temperature below -70°C.

Reaction: Stir at -78°C for 4 hours, then allow to warm slowly to RT overnight.

Quench: Quench with saturated NH₄Cl solution. Extract with DCM (3x).

Isolation: Dry and concentrate to obtain the sulfinamide adduct.

Step 3: Cyclization and Deprotection
Cyclization: Dissolve the adduct in anhydrous THF. Add NaH (1.5 equiv, 60% dispersion) at

0°C to induce intramolecular displacement of the chloride by the sulfinamide nitrogen. Stir for

2 hours.

Deprotection: Once cyclization is confirmed (LC-MS), add HCl (4M in dioxane) (5 equiv). Stir

at RT for 2 hours to cleave the sulfinyl group.

Final Workup: Basify with 1M NaOH to pH > 12. Extract with DCM. Dry over K₂CO₃ (do not

use acidic drying agents) and concentrate.

Salt Formation: For storage, convert to the hydrochloride salt by treating the ethereal

solution with HCl/Ether.

Characterization & Quality Control
Analytical Specifications
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Test Method Acceptance Criteria

Purity HPLC (C18, 0.1% TFA) > 98.0% Area

Chiral Purity Chiral HPLC (Chiralpak AD-H) > 98% ee

Identity 1H-NMR (400 MHz, CDCl3)
Consistent with structure (see

below)

Appearance Visual Inspection
Colorless oil (free base) or

White solid (HCl salt)

Key NMR Signals (Free Base, CDCl₃)
δ 7.15–7.35 (m, 5H): Aromatic protons (Benzyl group).

δ 2.85 (s, 2H): Benzylic CH₂ (diastereotopic splitting may occur).

δ 2.90–3.10 (m, 2H): Pyrrolidine C5 protons (adjacent to N).

δ 1.60–1.80 (m, 4H): Pyrrolidine C3/C4 protons.

δ 0.90 (t, 3H): Terminal methyl of the propyl group.

Troubleshooting & Optimization
Common Pitfalls

Low Diastereoselectivity (Step 2):

Cause: High reaction temperature or non-coordinating solvent.

Solution: Ensure temperature remains strictly at -78°C during addition. Switch solvent from

THF to DCM for the Grignard step (DCM enhances chelation control).

Incomplete Cyclization (Step 3):

Cause: Steric hindrance of the quaternary center.
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Solution: Ensure the intermediate is fully formed. If spontaneous cyclization during

deprotection is slow, treat the N-sulfinyl intermediate with NaH/THF before acid cleavage

(as described in the protocol).

Racemization:

Risk: Low risk. The quaternary center is chemically stable and does not racemize under

standard acidic/basic conditions, unlike tertiary amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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